![molecular formula C18H19NO3S B258464 methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate](/img/structure/B258464.png)
methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
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Overview
Description
Methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate, also known as BCT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the fields of medicine and biotechnology. BCT is a cyclic compound that contains a thiophene ring, which is a five-membered aromatic ring containing a sulfur atom. The compound has been synthesized using various methods and has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate is not fully understood, but it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in cell growth and survival. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression and cell differentiation. This compound has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating cellular energy metabolism.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and antitumor properties. This compound has also been shown to increase insulin sensitivity and improve glucose metabolism in animal models of diabetes. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate in lab experiments is its relatively low toxicity and high stability, making it a safe and reliable compound to work with. However, one limitation is that this compound is not widely available and can be expensive to synthesize, making it difficult for researchers to obtain and use in their experiments.
Future Directions
There are several potential future directions for research on methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate, including further studies on its mechanism of action and potential applications in the treatment of various diseases. Additionally, research could focus on developing more efficient and cost-effective methods for synthesizing this compound, as well as exploring its potential use in other areas of biotechnology and medicine. Overall, this compound shows great promise as a versatile and valuable compound for scientific research.
Synthesis Methods
Methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate can be synthesized using a variety of methods, including the reaction of 2-aminobenzophenone with methyl 5-formyl-2-furoate in the presence of a catalyst. Another method involves the reaction of 2-aminobenzophenone with methyl 5-formyl-2-thiophene carboxylate in the presence of a base. Both methods have been successful in producing this compound with high yields and purity.
Scientific Research Applications
Methyl 2-(benzoylamino)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's.
properties
Molecular Formula |
C18H19NO3S |
---|---|
Molecular Weight |
329.4 g/mol |
IUPAC Name |
methyl 2-benzamido-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate |
InChI |
InChI=1S/C18H19NO3S/c1-22-18(21)15-13-10-6-3-7-11-14(13)23-17(15)19-16(20)12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,19,20) |
InChI Key |
PSEOKJIWIYGVKB-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
COC(=O)C1=C(SC2=C1CCCCC2)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
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